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For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl propionate, also known as 2-propenyl propanoate, is a carboxylic ester characterized by
its distinct fruity odor. It is a colorless liquid used in the flavor and fragrance industry. This
document provides a concise technical overview of its fundamental physicochemical properties,
specifically its molecular formula and weight, which are critical data points for researchers in
chemistry and drug development for characterization, synthesis, and formulation purposes.

Chemical Identity and Molecular Properties

The fundamental identity of a chemical compound is established by its molecular formula and
molecular weight. These parameters are essential for stoichiometric calculations in chemical
reactions, quantitative analysis, and the prediction of physicochemical properties.

Quantitative Data Summary

The molecular formula and weight of allyl propionate are summarized below. The elemental
composition is derived directly from its molecular formula, providing a basis for analytical
techniques such as mass spectrometry and elemental analysis.
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Property Value
Molecular Formula CeH100O2[1][2][31[4]1[5][6]
Molecular Weight 114.14 g/mol [1][2][3][5][6]

Elemental Composition

Carbon (C) 6 atoms
Hydrogen (H) 10 atoms
Oxygen (O) 2 atoms

Logical Relationship of Core Properties

The relationship between a compound's name, its structural formula, and its resulting molecular
weight is a foundational concept in chemistry. The diagram below illustrates this direct logical

flow for allyl propionate.

Molecular Formula Molecular Weight

Allyl Propionate CeH100> 114.14 g/mol

Click to download full resolution via product page

Caption: Logical flow from chemical name to molecular formula and weight.

Conclusion

This guide provides the core physicochemical data for allyl propionate, namely its molecular
formula (CeH1002) and molecular weight (114.14 g/mol ).[1][2][3][4][5][6] The structured
presentation and logical diagram are intended to support researchers and professionals in their
scientific endeavors by providing clear and readily accessible information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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